Cas no 315699-97-9 (4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide)

• Product Name: 4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide
• CAS No: 315699-97-9
• MF: C₁₄H₁₁NO₄S₂
• MW: 321.37144112587
• CID: 6185080
• PubChem ID: 705515
• Update Time: 2025-08-05

4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide
• CCG-118800
• IDI1_024617
• Oprea1_187084
• 315699-97-9
• F1269-0127
• BRD-K08281770-001-01-9
• Oprea1_208145
• HMS1492A19
• 4-methyl-N-(2-oxo-1,3-benzoxathiol-5-yl)benzenesulfonamide
• ChemDiv3_006707
• 4-methyl-N-(2-oxobenzo[d][1,3]oxathiol-5-yl)benzenesulfonamide
• AKOS001699020
• SCHEMBL16771264

• Inchi： 1S/C14H11NO4S2/c1-9-2-5-11(6-3-9)21(17,18)15-10-4-7-12-13(8-10)20-14(16)19-12/h2-8,15H,1H3
• InChI Key： LBFCMZHWXRMRKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NC1=CC=C2C(=C1)SC(=O)O2)(=O)=O

Computed Properties

• Exact Mass: 321.01295018g/mol
• Monoisotopic Mass: 321.01295018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 106Ų

Additional information on 4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide

Comprehensive Overview of 4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide (CAS No. 315699-97-9)

4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide (CAS No. 315699-97-9) is a specialized sulfonamide derivative with a unique molecular structure that combines a benzoxathiol core with a methyl-substituted benzene sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its structural features make it a promising candidate for applications in drug discovery and material science, particularly in the development of novel enzyme inhibitors and functional materials.

The benzoxathiol component in 4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide is known for its heterocyclic properties, which are often exploited in designing pharmacophores for targeting specific biological pathways. Researchers have explored its role in modulating oxidative stress responses and inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics. The compound's sulfonamide group further enhances its versatility, enabling interactions with various protein targets and receptors.

In the context of green chemistry and sustainable synthesis, 315699-97-9 has been studied for its potential as a building block in eco-friendly chemical processes. With growing interest in reducing synthetic waste and improving atom economy, this compound's efficient synthesis routes have become a focal point. Recent publications highlight its utility in catalyzed reactions and multicomponent assemblies, addressing the demand for high-yield and low-toxicity methodologies.

From an industrial perspective, 4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide is often discussed in forums related to specialty chemicals and fine chemical manufacturing. Its stability under various pH conditions and compatibility with organic solvents make it suitable for scale-up production. Companies specializing in custom synthesis frequently list it as part of their portfolio, catering to clients in biotech and academic research.

Emerging applications of CAS No. 315699-97-9 also extend to material science, where its aromatic sulfonamide backbone contributes to the development of advanced polymers and coating agents. The compound's ability to form hydrogen bonds and π-π interactions has been leveraged in designing self-healing materials and smart surfaces, topics highly searched in nanotechnology communities.

For researchers querying "sulfonamide derivatives in drug design" or "benzoxathiol applications," this compound serves as a prime example of structural innovation. Its mechanistic studies are frequently cited in journals covering medicinal chemistry and chemical biology. Additionally, its spectroscopic data (e.g., NMR, HPLC) is well-documented, supporting quality control protocols in laboratories.

In summary, 4-methyl-N-(2-oxo-2H-1,3-benzoxathiol-5-yl)benzene-1-sulfonamide (CAS No. 315699-97-9) represents a multifaceted compound with broad relevance across life sciences and industrial chemistry. Its synthetic accessibility, functional diversity, and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and patent filings.